Cas no 825628-49-7 (2-Butanol, 1-[(trifluoromethyl)thio]-)

2-Butanol, 1-[(trifluoromethyl)thio]- structure
825628-49-7 structure
Product Name:2-Butanol, 1-[(trifluoromethyl)thio]-
CAS No:825628-49-7
MF:C5H9F3OS
MW:174.184571027756
CID:688388
PubChem ID:71418140
Update Time:2025-04-19

2-Butanol, 1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 1-[(trifluoromethyl)thio]-
    • 1-(trifluoromethylsulfanyl)butan-2-ol
    • DTXSID30837467
    • 825628-49-7
    • 1-[(Trifluoromethyl)sulfanyl]butan-2-ol
    • Inchi: 1S/C5H9F3OS/c1-2-4(9)3-10-5(6,7)8/h4,9H,2-3H2,1H3
    • InChI Key: UGRQLUKMYPICOT-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)CC(CC)O

Computed Properties

  • Exact Mass: 174.03262057g/mol
  • Monoisotopic Mass: 174.03262057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.5Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司